molecular formula C15H17N5O2 B2895501 N-[1-(6-ethoxypyridine-3-carbonyl)azetidin-3-yl]pyrimidin-4-amine CAS No. 2097928-22-6

N-[1-(6-ethoxypyridine-3-carbonyl)azetidin-3-yl]pyrimidin-4-amine

Cat. No. B2895501
CAS RN: 2097928-22-6
M. Wt: 299.334
InChI Key: NRUSJIJWULHNSZ-UHFFFAOYSA-N
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Description

N-[1-(6-ethoxypyridine-3-carbonyl)azetidin-3-yl]pyrimidin-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to a class of molecules known as pyrimidine-based heterocycles and has been synthesized using various methods.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

This compound serves as a precursor in the synthesis of various heterocyclic compounds. Utilizing catalysts like magnesium oxide nanoparticles, researchers can create novel derivatives with significant biological activities . These derivatives are crucial in developing new medications and understanding biological mechanisms.

Pharmacokinetic Profiling

The pharmacokinetic properties of derivatives synthesized from this compound are studied to understand their absorption, distribution, metabolism, and excretion (ADME) profiles. This information is vital for drug development, ensuring that potential medications have desirable properties for therapeutic use .

Anticancer Activity

Derivatives of this compound have been evaluated for their anticancer properties, particularly against lung cancer cell lines. Some derivatives exhibit cytotoxic activity that surpasses reference drugs like imatinib, making them promising candidates for cancer therapy .

Antibacterial and Antifungal Activity

The compound’s derivatives have been tested for their efficacy against specialized aquatic bacterial species, Gram-positive and Gram-negative bacteria, and fungal species. Their structural attributes contribute to their antimicrobial potency, which is essential for addressing antibiotic resistance .

Antioxidant Activity

Research has also explored the antioxidant properties of derivatives, using methods like DPPH (2,2-diphenylpicrylhydrazyl) to compare their activity to known antioxidants such as ascorbic acid. Antioxidants play a role in preventing oxidative stress-related diseases .

Anti-Tubercular Agents

The compound’s framework is used to design and synthesize derivatives that act as potent anti-tubercular agents. These derivatives are tested against strains of Mycobacterium tuberculosis, contributing to the fight against tuberculosis .

properties

IUPAC Name

(6-ethoxypyridin-3-yl)-[3-(pyrimidin-4-ylamino)azetidin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17N5O2/c1-2-22-14-4-3-11(7-17-14)15(21)20-8-12(9-20)19-13-5-6-16-10-18-13/h3-7,10,12H,2,8-9H2,1H3,(H,16,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NRUSJIJWULHNSZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=NC=C(C=C1)C(=O)N2CC(C2)NC3=NC=NC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

299.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[1-(6-ethoxypyridine-3-carbonyl)azetidin-3-yl]pyrimidin-4-amine

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